![molecular formula C16H20N2O B6075593 2-methyl-N-(2,6,8-trimethyl-4-quinolinyl)propanamide](/img/structure/B6075593.png)
2-methyl-N-(2,6,8-trimethyl-4-quinolinyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-methyl-N-(2,6,8-trimethyl-4-quinolinyl)propanamide (also known as MTMQP) is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MTMQP is a quinoline derivative that has been found to exhibit various biochemical and physiological effects, making it a promising candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of MTMQP is not yet fully understood. However, it is believed to exert its effects through the modulation of various signaling pathways in the body. MTMQP has been found to inhibit the activity of various enzymes and proteins involved in inflammation and oxidative stress, which are key factors in the development of many diseases.
Biochemical and Physiological Effects:
MTMQP has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in the body, which are key factors in the development of many diseases. MTMQP has also been found to exhibit anticancer properties by inducing apoptosis (cell death) in cancer cells.
Advantages and Limitations for Lab Experiments
MTMQP has several advantages for use in lab experiments. It is stable and easy to synthesize, making it a readily available compound for research purposes. However, MTMQP also has some limitations, including its low solubility in water and limited bioavailability, which may affect its effectiveness in vivo.
Future Directions
There are several future directions for research on MTMQP. One potential area of investigation is the development of new drugs based on the structure of MTMQP. Another area of research is the investigation of the potential use of MTMQP in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to fully understand the mechanism of action of MTMQP and its potential applications in various areas of medicine.
Synthesis Methods
MTMQP can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the condensation of 2,6,8-trimethyl-4-quinolinecarboxaldehyde with 2-methylpropan-1-amine, followed by subsequent chemical modifications to obtain the final product.
Scientific Research Applications
MTMQP has been extensively studied for its potential therapeutic applications in several areas of medicine. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. MTMQP has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
IUPAC Name |
2-methyl-N-(2,6,8-trimethylquinolin-4-yl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O/c1-9(2)16(19)18-14-8-12(5)17-15-11(4)6-10(3)7-13(14)15/h6-9H,1-5H3,(H,17,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNRFCZCYZNFRHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)C(=CC(=N2)C)NC(=O)C(C)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.